Cas no 84707-85-7 (1-Piperazinepropanamide, N-1,3-benzodioxol-5-yl-4-phenyl-)
84707-85-7 structure
Product Name:1-Piperazinepropanamide, N-1,3-benzodioxol-5-yl-4-phenyl-
CAS No:84707-85-7
MF:C20H23N3O3
MW:353.414924860001
CID:666409
PubChem ID:1149630
Update Time:2025-04-19
1-Piperazinepropanamide, N-1,3-benzodioxol-5-yl-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinepropanamide, N-1,3-benzodioxol-5-yl-4-phenyl-
- N-(1,3-benzodioxol-5-yl)-3-(4-phenylpiperazin-1-yl)propanamide
- SCHEMBL10727502
- AT-057/43314246
- DTXSID00360757
- N-(1,3-benzodioxol-5-yl)-3-(4-phenyl-1-piperazinyl)propanamide
- UNM000010674902
- IGXPMZOLMUTNGH-UHFFFAOYSA-N
- Oprea1_136946
- HMS2352B23
- SMR000106633
- SR-01000481534
- AKOS001636150
- N-[3-(4-phenyl-1-piperazinyl)propionyl]-3,4-methylenedioxyaniline
- MLS000110704
- MLS002540685
- SR-01000481534-1
- CHEMBL1548841
- 84707-85-7
- N~1~-(1,3-BENZODIOXOL-5-YL)-3-(4-PHENYLPIPERAZINO)PROPANAMIDE
- Oprea1_443945
-
- Inchi: 1S/C20H23N3O3/c24-20(21-16-6-7-18-19(14-16)26-15-25-18)8-9-22-10-12-23(13-11-22)17-4-2-1-3-5-17/h1-7,14H,8-13,15H2,(H,21,24)
- InChI Key: IGXPMZOLMUTNGH-UHFFFAOYSA-N
- SMILES: O=C(CCN1CCN(C2C=CC=CC=2)CC1)NC1=CC=C2C(=C1)OCO2
Computed Properties
- Exact Mass: 353.173942g/mol
- Monoisotopic Mass: 353.173942g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 461
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 54Ų
Experimental Properties
- LogP: 2.5
1-Piperazinepropanamide, N-1,3-benzodioxol-5-yl-4-phenyl- Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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